5-Bromo-4-fluoro-1-methyl-1H-imidazole
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Overview
Description
5-Bromo-4-fluoro-1-methyl-1H-imidazole is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties and is a key component in the development of new drugs .
Synthesis Analysis
Imidazole, the core structure of 5-Bromo-4-fluoro-1-methyl-1H-imidazole, was first synthesized from glyoxal and ammonia . The synthesis of imidazole derivatives involves various synthetic routes, and these derivatives show different biological activities .Molecular Structure Analysis
The molecular structure of 5-Bromo-4-fluoro-1-methyl-1H-imidazole consists of a five-membered ring with three carbon atoms, two nitrogen atoms, four hydrogen atoms, a bromine atom, and a fluorine atom . One of the nitrogen atoms bears a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazole shows both acidic and basic properties due to its amphoteric nature . It can exist in two equivalent tautomeric forms due to the presence of a positive charge on either of the two nitrogen atoms .Scientific Research Applications
Antibacterial and Antimycobacterial Activities
Imidazole derivatives have been reported to show antibacterial and antimycobacterial activities . For instance, 2-((1H-imidazol-1-yl)methyl)-6-substituted-5-fluoro-1H-benzo[d]imidazole has been evaluated for anti-tubercular activity against Mycobacterium tuberculosis .
Anti-inflammatory and Antitumor Activities
Imidazole compounds have been found to exhibit anti-inflammatory and antitumor activities . This suggests that “5-Bromo-4-fluoro-1-methyl-1H-imidazole” could potentially be used in the development of new drugs for treating inflammation and cancer.
Antidiabetic and Anti-allergic Activities
Imidazole derivatives have also been reported to show antidiabetic and anti-allergic activities . This indicates that “5-Bromo-4-fluoro-1-methyl-1H-imidazole” could be explored for its potential use in the treatment of diabetes and allergies.
Antipyretic and Antiviral Activities
Imidazole compounds have been found to exhibit antipyretic (fever-reducing) and antiviral activities . This suggests that “5-Bromo-4-fluoro-1-methyl-1H-imidazole” could potentially be used in the development of new drugs for treating fever and viral infections.
Antioxidant and Anti-amoebic Activities
Imidazole derivatives have also been reported to show antioxidant and anti-amoebic activities . This indicates that “5-Bromo-4-fluoro-1-methyl-1H-imidazole” could be explored for its potential use in the treatment of oxidative stress-related conditions and amoebic infections.
Antihelmintic and Antifungal Activities
Imidazole compounds have been found to exhibit antihelmintic (worm-expelling) and antifungal activities . This suggests that “5-Bromo-4-fluoro-1-methyl-1H-imidazole” could potentially be used in the development of new drugs for treating worm infestations and fungal infections.
Mechanism of Action
Target of Action
5-Bromo-4-fluoro-1-methyl-1H-imidazole is a type of imidazole, a heterocyclic compound that plays a crucial role in various biological applications . .
Mode of Action
Imidazoles in general are known to interact with their targets through various mechanisms, including bond formation during the synthesis of the imidazole .
Biochemical Pathways
Imidazoles are key components in functional molecules used in a diverse range of applications, including pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis
Result of Action
Imidazoles in general are known to have a wide range of applications, suggesting that they may have diverse effects at the molecular and cellular level .
Action Environment
The action of 5-Bromo-4-fluoro-1-methyl-1H-imidazole can be influenced by various environmental factors. For instance, some imidazole synthesis processes can be run under solvent-free conditions . .
properties
IUPAC Name |
5-bromo-4-fluoro-1-methylimidazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BrFN2/c1-8-2-7-4(6)3(8)5/h2H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQYUAFQGTXGVDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=C1Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BrFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.99 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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